(1-Ethyl-2-oxopiperidin-3-yl)methanaminium chloride

• CAS No.: 2080412-61-7
• Molecular Formula: C8H17ClN2O
• Molecular Weight: 192.68 g/mol
• IUPAC Name: 3-(aminomethyl)-1-ethylpiperidin-2-one;hydrochloride
• InChI: InChI=1S/C8H16N2O.ClH/c1-2-10-5-3-4-7(6-9)8(10)11;/h7H,2-6,9H2,1H3;1H
• InChI Key: QYZUPMZBRIQUFN-UHFFFAOYSA-N
• SMILES: CCN1CCCC(C1=O)C[NH3+].[Cl-]
• Canonical SMILES: CCN1CCCC(C1=O)CN.Cl
• solubility: not available

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Physical and Chemical Properties Analysis

A physical property is a characteristic of a substance that can be observed or measured without changing the identity of the substance. Physical properties include color, density, hardness, and melting and boiling points. A chemical property describes the ability of a substance to undergo a specific chemical change.

Mechanism of Action

Apixaban, a direct inhibitor of activated factor X (FXa), is in development for the prevention and treatment of various thromboembolic diseases. It produces a rapid onset of inhibition of FXa with association rate constant of 20 μM −1 /s approximately and inhibits free as well as prothrombinase- and clot-bound FXa activity in vitro.

Safety and Hazards

Methenamine is an antibacterial medicine used to treat or prevent bladder infections in adults and children at least 6 years old. It may cause serious side effects. Call your doctor at once if you have: increased urination; painful urination; blood in your urine; or swelling, shortness of breath.

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Moreover, the pharmaceutical applications of synthetic and natural piperidines were covered, as well as the latest scientific advances in the discovery and biological evaluation of potential drugs containing piperidine moiety.